Cas no 1223542-86-6 ((4,5-Cimethyl-1H-imidazol-2-yl)methanamine Dihydrochloride)

(4,5-Dimethyl-1H-imidazol-2-yl)methanamine Dihydrochloride is a dihydrochloride salt derivative of a functionalized imidazole compound. This reagent is characterized by its stable crystalline form and high solubility in aqueous and polar organic solvents, making it suitable for synthetic and medicinal chemistry applications. The presence of the imidazole core and primary amine functionality allows for versatile reactivity, particularly in heterocyclic synthesis and as a building block for pharmacologically active molecules. Its dihydrochloride form enhances handling stability and shelf life. The compound is commonly utilized in the development of ligands, catalysts, and bioactive intermediates, offering consistent purity and reliable performance in research and industrial settings.
(4,5-Cimethyl-1H-imidazol-2-yl)methanamine Dihydrochloride structure
1223542-86-6 structure
Product Name:(4,5-Cimethyl-1H-imidazol-2-yl)methanamine Dihydrochloride
CAS No:1223542-86-6
MF:C6H13Cl2N3
MW:198.093518972397
CID:4578987
PubChem ID:67007045
Update Time:2025-06-15

(4,5-Cimethyl-1H-imidazol-2-yl)methanamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • (4,5-dimethyl-1H-imidazol-2-yl)methanamine dihydrochloride
    • (4,5-Cimethyl-1H-imidazol-2-yl)methanamine Dihydrochloride
    • Inchi: 1S/C6H11N3.2ClH/c1-4-5(2)9-6(3-7)8-4;;/h3,7H2,1-2H3,(H,8,9);2*1H
    • InChI Key: YITNRSCSKDBNGC-UHFFFAOYSA-N
    • SMILES: C(C1NC(C)=C(C)N=1)N.[H]Cl.[H]Cl

Experimental Properties

  • Color/Form: No data avaiable

(4,5-Cimethyl-1H-imidazol-2-yl)methanamine Dihydrochloride Security Information

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Additional information on (4,5-Cimethyl-1H-imidazol-2-yl)methanamine Dihydrochloride

Comprehensive Overview of (4,5-Dimethyl-1H-imidazol-2-yl)methanamine Dihydrochloride (CAS No. 1223542-86-6)

(4,5-Dimethyl-1H-imidazol-2-yl)methanamine Dihydrochloride (CAS No. 1223542-86-6) is a chemically significant compound widely utilized in pharmaceutical research and organic synthesis. This imidazole derivative has garnered attention due to its unique structural properties and potential applications in drug discovery. The compound's dihydrochloride salt form enhances its stability and solubility, making it a preferred choice for laboratory and industrial applications.

The growing interest in imidazole-based compounds stems from their versatility in medicinal chemistry. Researchers frequently search for terms like "imidazole derivatives in drug development" or "CAS 1223542-86-6 applications," reflecting the compound's relevance in modern science. Its two-dimensional structure features a methyl-substituted imidazole ring, which is crucial for interactions with biological targets, such as enzymes or receptors.

One of the most discussed topics in recent years is the role of small-molecule inhibitors in therapeutic interventions. (4,5-Dimethyl-1H-imidazol-2-yl)methanamine Dihydrochloride has been explored as a potential scaffold for kinase inhibitors, aligning with the trend toward personalized medicine. Questions like "how to synthesize imidazole derivatives" or "best practices for handling dihydrochloride salts" are commonly encountered in academic and industrial forums.

From a synthetic chemistry perspective, this compound is often employed as a building block for more complex molecules. Its amine functional group allows for further modifications, such as amide coupling or reductive amination, which are critical in peptide mimetics and heterocyclic chemistry. The demand for high-purity CAS 1223542-86-6 has increased, driven by its use in high-throughput screening assays.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper storage conditions—such as cool, dry environments—are recommended to maintain the compound's integrity. Searches for "stability of dihydrochloride salts" or "imidazole derivative solubility" highlight user concerns about practical handling.

In summary, (4,5-Dimethyl-1H-imidazol-2-yl)methanamine Dihydrochloride (CAS No. 1223542-86-6) represents a critical tool in contemporary chemical research. Its applications span from drug discovery to material science, addressing key challenges in bioactive molecule design. As interest in tailored therapeutics grows, this compound will likely remain a focal point for innovation.

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